Cas no 1226417-26-0 (3-Methyl-3-(2-methylphenyl)butan-1-amine)

• Product Name: 3-Methyl-3-(2-methylphenyl)butan-1-amine
• CAS No: 1226417-26-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5779202
• PubChem ID: 79002424
• Update Time: 2025-06-09

3-Methyl-3-(2-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1999655
• AKOS017516460
• 1226417-26-0
• 3-methyl-3-(2-methylphenyl)butan-1-amine
• 3-Methyl-3-(2-methylphenyl)butan-1-amine

• Inchi： 1S/C12H19N/c1-10-6-4-5-7-11(10)12(2,3)8-9-13/h4-7H,8-9,13H2,1-3H3
• InChI Key： CKCXAOIQDQGSFY-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-Methyl-3-(2-methylphenyl)butan-1-amine

Professional Introduction to 3-Methyl-3-(2-methylphenyl)butan-1-amine (CAS No: 1226417-26-0)

3-Methyl-3-(2-methylphenyl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1226417-26-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, featuring a branched alkyl chain substituted with a phenyl group at the third carbon position, presents a promising scaffold for the development of novel bioactive molecules. Its molecular structure, characterized by a combination of an amine functional group and aromatic ring system, makes it a candidate for further exploration in drug discovery initiatives.

The significance of 3-Methyl-3-(2-methylphenyl)butan-1-amine lies in its potential applications across various domains of chemical research. The presence of both an amine group and a methyl-substituted phenyl ring suggests possible interactions with biological targets, such as enzymes or receptors, which are pivotal in modulating physiological processes. This structural motif has been leveraged in the synthesis of derivatives that exhibit inhibitory or agonistic activities, underscoring its relevance in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of small molecules that can modulate neurotransmitter systems. Compounds like 3-Methyl-3-(2-methylphenyl)butan-1-amine are being investigated for their potential role in treating neurological disorders. The phenyl ring moiety, particularly when substituted, can influence pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug design. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the compound’s properties to specific therapeutic needs.

Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising candidates like 3-Methyl-3-(2-methylphenyl)butan-1-amine. These tools enable researchers to predict binding affinities and interactions with biological targets with high precision, thereby reducing the time and cost associated with traditional high-throughput screening methods. The integration of machine learning algorithms has further enhanced the ability to design molecules with desired characteristics, making compounds such as this one more accessible for therapeutic development.

The synthesis of 3-Methyl-3-(2-methylphenyl)butan-1-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include alkylation reactions followed by reduction steps to introduce the amine functionality. The use of palladium-catalyzed cross-coupling reactions has also been explored to construct the phenyl-substituted carbon skeleton efficiently. These synthetic strategies highlight the compound’s synthetic accessibility and its potential for large-scale production if needed.

From a pharmacological perspective, 3-Methyl-3-(2-methylphenyl)butan-1-amine holds promise as a lead compound for further derivatization. Researchers have been particularly interested in exploring its effects on monoamine oxidase (MAO) inhibition, given the structural similarities to known MAO inhibitors. MAO enzymes play a crucial role in regulating neurotransmitter levels by breaking down amine compounds. Inhibiting these enzymes can lead to increased levels of neurotransmitters such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson’s disease.

Moreover, the compound’s ability to cross the blood-brain barrier is an important consideration in drug development. The presence of lipophilic moieties enhances its permeability through this barrier, making it more likely to reach its intended biological target within the central nervous system. This property is particularly valuable for treating neurological disorders where central action is required.

Recent studies have also explored the potential applications of 3-Methyl-3-(2-methylphenyl)butan-1-amine in oncology research. The unique structural features of this compound make it a versatile scaffold for designing molecules that can interact with cancer-related pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases that are overexpressed in certain types of cancer cells. By targeting these kinases, researchers aim to disrupt signaling pathways that contribute to tumor growth and progression.

The role of 3-Methyl-3-(2-methylphenyl)butan-1-amine in chemical biology extends beyond its potential therapeutic applications. It serves as a valuable tool for understanding enzyme mechanisms and substrate recognition profiles. Enzymes such as cytochrome P450 monooxygenases, which are involved in drug metabolism, can be studied using this compound as an inhibitor or substrate analog. Such studies provide insights into how these enzymes function and how they can be modulated for therapeutic purposes.

In conclusion, 3-Methyl-3-(2-methylphenyl)butan-1-am ine (CAS No: 1226417 26 0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications across multiple therapeutic areas including neurological disorders and oncology research Its synthetic accessibility combined with its pharmacological promise makes it an attractive candidate for further exploration In light of ongoing research advancements this compound is poised to contribute substantially to future developments in drug discovery